Cyanazine
Cyanazine
Cyanazine appears as colorless crystals. Non corrosive when dry. Used as a selective systemic herbicide.
Cyanazine is a chloro-1,3,5-triazine that is 2-chloro-1,3,5-triazine substituted by an ethyl amino and a (2-cyanopropan-2-yl)amino group at positions 6 and 4 respectively. It has a role as a herbicide, an environmental contaminant and a xenobiotic. It is a 1,3,5-triazinylamino nitrile and a chloro-1,3,5-triazine.
Cyanazine can cause developmental toxicity according to state or federal government labeling requirements.
Cyanazine is sold by DuPont Chemical as Bladex, and has been in use since 1971. In the 1990s it was the fourth most widely used synthetic chemical pesticide in U.S. agriculture. Cyanazine is a triazine herbicide and is used as a pre- and post-emergent herbicide to control annual grasses and broadleaf weeds. It is used mostly on corn, some on cotton, and less than 1% on grain sorghum and wheat fallow. Cyanazine is classified by the EPA as a Restricted Use Pesticide (RUP) because of its teratogenicity and because it has been found in groundwater. Cyanazine can cause a variety of birth defects in animals over a wide range of doses. In a long-term study of rats fed cyanazine, moderate doses resulted in increased brain weights and decreased kidney weights in third generation offspring.
Cyanazine is a chloro-1,3,5-triazine that is 2-chloro-1,3,5-triazine substituted by an ethyl amino and a (2-cyanopropan-2-yl)amino group at positions 6 and 4 respectively. It has a role as a herbicide, an environmental contaminant and a xenobiotic. It is a 1,3,5-triazinylamino nitrile and a chloro-1,3,5-triazine.
Cyanazine can cause developmental toxicity according to state or federal government labeling requirements.
Cyanazine is sold by DuPont Chemical as Bladex, and has been in use since 1971. In the 1990s it was the fourth most widely used synthetic chemical pesticide in U.S. agriculture. Cyanazine is a triazine herbicide and is used as a pre- and post-emergent herbicide to control annual grasses and broadleaf weeds. It is used mostly on corn, some on cotton, and less than 1% on grain sorghum and wheat fallow. Cyanazine is classified by the EPA as a Restricted Use Pesticide (RUP) because of its teratogenicity and because it has been found in groundwater. Cyanazine can cause a variety of birth defects in animals over a wide range of doses. In a long-term study of rats fed cyanazine, moderate doses resulted in increased brain weights and decreased kidney weights in third generation offspring.
Brand Name:
Vulcanchem
CAS No.:
21725-46-2
VCID:
VC21167846
InChI:
InChI=1S/C9H13ClN6/c1-4-12-7-13-6(10)14-8(15-7)16-9(2,3)5-11/h4H2,1-3H3,(H2,12,13,14,15,16)
SMILES:
CCNC1=NC(=NC(=N1)Cl)NC(C)(C)C#N
Molecular Formula:
C9H13ClN6
Molecular Weight:
240.69 g/mol
Cyanazine
CAS No.: 21725-46-2
Cat. No.: VC21167846
Molecular Formula: C9H13ClN6
Molecular Weight: 240.69 g/mol
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Specification
| Description | Cyanazine appears as colorless crystals. Non corrosive when dry. Used as a selective systemic herbicide. Cyanazine is a chloro-1,3,5-triazine that is 2-chloro-1,3,5-triazine substituted by an ethyl amino and a (2-cyanopropan-2-yl)amino group at positions 6 and 4 respectively. It has a role as a herbicide, an environmental contaminant and a xenobiotic. It is a 1,3,5-triazinylamino nitrile and a chloro-1,3,5-triazine. Cyanazine can cause developmental toxicity according to state or federal government labeling requirements. Cyanazine is sold by DuPont Chemical as Bladex, and has been in use since 1971. In the 1990s it was the fourth most widely used synthetic chemical pesticide in U.S. agriculture. Cyanazine is a triazine herbicide and is used as a pre- and post-emergent herbicide to control annual grasses and broadleaf weeds. It is used mostly on corn, some on cotton, and less than 1% on grain sorghum and wheat fallow. Cyanazine is classified by the EPA as a Restricted Use Pesticide (RUP) because of its teratogenicity and because it has been found in groundwater. Cyanazine can cause a variety of birth defects in animals over a wide range of doses. In a long-term study of rats fed cyanazine, moderate doses resulted in increased brain weights and decreased kidney weights in third generation offspring. |
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| CAS No. | 21725-46-2 |
| Molecular Formula | C9H13ClN6 |
| Molecular Weight | 240.69 g/mol |
| IUPAC Name | 2-[[4-chloro-6-(ethylamino)-1,3,5-triazin-2-yl]amino]-2-methylpropanenitrile |
| Standard InChI | InChI=1S/C9H13ClN6/c1-4-12-7-13-6(10)14-8(15-7)16-9(2,3)5-11/h4H2,1-3H3,(H2,12,13,14,15,16) |
| Standard InChI Key | MZZBPDKVEFVLFF-UHFFFAOYSA-N |
| SMILES | CCNC1=NC(=NC(=N1)Cl)NC(C)(C)C#N |
| Canonical SMILES | CCNC1=NC(=NC(=N1)Cl)NC(C)(C)C#N |
| Colorform | White crystals |
| Melting Point | 167.5-169 °C 168 °C |
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